![molecular formula C24H19BrClN3OS B2711041 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide CAS No. 1207009-21-9](/img/structure/B2711041.png)
2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide is a useful research compound. Its molecular formula is C24H19BrClN3OS and its molecular weight is 512.85. The purity is usually 95%.
BenchChem offers high-quality 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor and Anticancer Applications
- Compounds structurally related to "2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide" have been synthesized and evaluated for their antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) demonstrated that certain derivatives exhibited considerable anticancer activity against various cancer cell lines, underscoring the potential of such compounds in developing new cancer therapies (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Applications
- Another study focused on the synthesis of derivatives with antibacterial properties, indicating significant activity against various strains. This suggests the compound's framework can be tailored to fight bacterial infections, highlighting its relevance in addressing antibiotic resistance (Ramalingam, Ramesh, & Sreenivasulu, 2019).
Heterocyclic Chemistry and Synthesis
- Research on thioureido-acetamides showcased the versatility of related structures in generating heterocycles through cascade reactions, offering a pathway for creating diverse chemical entities with potential biological activities (Schmeyers & Kaupp, 2002).
Antimicrobial and Quantum Calculations
- Fahim and Ismael (2019) explored the antimicrobial activity and quantum calculations of novel sulfonamide derivatives, showing good antimicrobial efficacy. This study not only highlights the biological potential of these compounds but also the use of computational methods to understand their properties (Fahim & Ismael, 2019).
Acidity and Protonation Studies
- Studies on the acidity constants and protonation sites of newly synthesized derivatives offer insights into the chemical behavior of these compounds, which is crucial for their biological activity and solubility (Duran & Canbaz, 2013).
properties
IUPAC Name |
2-[1-benzyl-5-(4-bromophenyl)imidazol-2-yl]sulfanyl-N-(3-chlorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H19BrClN3OS/c25-19-11-9-18(10-12-19)22-14-27-24(29(22)15-17-5-2-1-3-6-17)31-16-23(30)28-21-8-4-7-20(26)13-21/h1-14H,15-16H2,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XFPDRLAOBPEXST-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C(=CN=C2SCC(=O)NC3=CC(=CC=C3)Cl)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H19BrClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
512.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-((1-benzyl-5-(4-bromophenyl)-1H-imidazol-2-yl)thio)-N-(3-chlorophenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.